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Compound of Interest

Compound Name: Bulan

Cat. No.: B089627

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bulan, chemically known as 1,1-bis(p-chlorophenyl)-2-nitrobutane, is an organochlorine
insecticide. This document provides a comprehensive overview of its chemical structure,
properties, and known toxicological effects. While specific mechanistic studies on Bulan are
limited in publicly accessible literature, this guide synthesizes available data and draws
parallels with other organochlorine insecticides to provide a detailed understanding of its likely
mechanism of action. This guide is intended for researchers, scientists, and drug development
professionals interested in the toxicology and pharmacology of organochlorine compounds.

Chemical Structure and Properties

Bulan is a chlorinated hydrocarbon with the molecular formula C1eH15CI2NOz. Its structure
features two p-chlorophenyl groups attached to the first carbon of a nitrobutane chain.

Table 1: Chemical and Physical Properties of Bulan
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Property Value Source

1-chloro-4-[1-(4-
IUPAC Name chlorophenyl)-2- PubChem

nitrobutyllbenzene

Molecular Formula C16H15CI2NO2 PubChem
Molecular Weight 324.20 g/mol Cheméo

CAS Number 117-26-0 PubChem
Appearance Crystalline solid (inferred) General knowledge
Melting Point Not available -

Boiling Point Not available -

Water Solubility Low (inferred from structure) General knowledge
LogP (Octanol/Water) High (inferred from structure) General knowledge

Bulan was often used in combination with a structurally similar compound, 1,1-bis(p-
chlorophenyl)-2-nitropropane (Prolan), in a commercial insecticide formulation known as Dilan.

Synthesis

While a detailed, step-by-step experimental protocol for the synthesis of Bulan is not readily
available in peer-reviewed literature, a plausible synthetic route can be inferred from general
organic chemistry principles.

Postulated Synthesis Workflow

The synthesis likely involves the reaction of 1-nitropropane with a suitable chlorobenzene
derivative. A potential pathway could be the condensation of 1,1-dichloro-2-nitrobutane with
chlorobenzene in the presence of a Friedel-Crafts catalyst.
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Reactants
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Caption: Postulated synthesis pathway for Bulan.

Mechanism of Action and Toxicology
General Mechanism of Organochlorine Insecticides

Organochlorine insecticides are well-documented neurotoxicants.[1][2] Their primary mode of
action involves the disruption of normal nerve function, leading to hyperexcitability, convulsions,
paralysis, and ultimately death of the insect.[1] Two primary molecular targets have been
identified for this class of compounds:

o Voltage-Gated Sodium Channels: Some organochlorines, like DDT, bind to voltage-gated
sodium channels, forcing them to remain open. This disrupts the normal repolarization of the
neuronal membrane, leading to uncontrolled nerve impulses.

 GABAa Receptor-Chloride Channel Complex: Other organochlorines, such as lindane, act as
non-competitive antagonists of the GABAa receptor.[3][4] By blocking the influx of chloride
ions, they inhibit the hyperpolarizing effect of the neurotransmitter GABA, resulting in a state
of neuronal hyperexcitability.[3]

Postulated Mechanism of Action for Bulan

Given its structural similarity to other organochlorine insecticides, it is highly probable that
Bulan exerts its neurotoxic effects through one of the mechanisms described above. While
specific studies definitively elucidating Bulan's mechanism of action are not available, the
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presence of the chlorinated phenyl groups suggests a likely interaction with neuronal ion
channels.
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Caption: Postulated signaling pathway for Bulan's neurotoxicity.

Toxicological Data

Quantitative toxicological data for Bulan is scarce in modern literature. As an older and
discontinued insecticide, comprehensive studies meeting current regulatory standards are not
available.

Experimental Protocols
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Detailed experimental protocols specifically designed for Bulan are not available in the public
domain. However, standard methodologies for assessing the toxicity of insecticides can be
applied.

General Protocol for Insecticide Toxicity Testing

A common method for determining the acute toxicity of an insecticide is the LDso (Lethal Dose,
50%) test. This involves administering varying doses of the compound to a population of test
organisms (e.g., insects, rodents) and observing the mortality rate.
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Caption: General experimental workflow for LDso determination.
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Conclusion

Bulan is an organochlorine insecticide with a chemical structure indicative of neurotoxic
properties. While specific experimental data on its synthesis and mechanism of action are
limited, it is reasonable to postulate that it acts on neuronal ion channels, similar to other
compounds in its class. This guide provides a foundational understanding of Bulan for scientific
professionals, highlighting the need for further research to fully elucidate its toxicological

profile.

Disclaimer: This document is for informational purposes only and is intended for a scientific
audience. The information provided should not be used for any other purpose. Bulan is a
legacy insecticide and is not approved for use in many countries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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